Cas no 1804135-20-3 (1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one
• CAS No: 1804135-20-3
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 5004366
• Update Time: 2025-06-12

1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O/c1-8-2-3-9(4-10(8)6-12)5-11(14)7-13/h2-4H,5-7H2,1H3
• InChI Key： LKLWLWQIVDWCKR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one

Introduction to 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one (CAS No. 1804135-20-3)

1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1804135-20-3, this compound represents a fascinating molecule that combines bromine and methyl functional groups with a phenyl ring, making it a versatile intermediate in synthetic chemistry.

The compound's structure, featuring a bromomethyl group at the 3-position of the phenyl ring and a ketone moiety at the 2-position of the propanone backbone, suggests its utility in various chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and other organic synthesis protocols. The presence of both electrophilic and nucleophilic centers in its molecular framework makes it a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in exploring the synthetic pathways and applications of such halogenated aromatic compounds. The bromomethyl group, in particular, is known for its reactivity in forming carbon-carbon bonds, which is crucial for the development of novel pharmaceuticals and agrochemicals. Researchers have been investigating how this compound can be utilized to develop new drug candidates by serving as a precursor for more complex scaffolds.

The pharmaceutical industry has shown particular interest in halogenated aromatic compounds due to their role as key intermediates in drug development. For instance, studies have demonstrated that molecules containing bromine atoms often exhibit enhanced bioavailability and metabolic stability, making them attractive for medicinal chemistry applications. The 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one (CAS No. 1804135-20-3) is no exception and has been explored in several synthetic routes aimed at developing new therapeutic agents.

One of the most promising areas of research involving this compound is its potential use in the synthesis of small-molecule inhibitors. These inhibitors are critical for targeting various biological pathways that are associated with diseases such as cancer, inflammation, and neurological disorders. The unique reactivity of the bromomethyl group allows for the facile introduction of different functional groups, enabling chemists to tailor the molecule's properties for specific biological targets.

The use of computational methods has also played a significant role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have helped researchers predict how 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one might interact with biological targets, providing insights into its pharmacological potential. These studies often involve docking simulations, which can predict binding affinities and identify key interaction points between the compound and its target proteins.

In addition to its pharmaceutical applications, this compound has also been explored in materials science research. The ability to functionalize halogenated aromatic compounds like 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one allows researchers to create novel materials with tailored properties. For example, such compounds can be used to develop organic semiconductors or liquid crystals that exhibit specific optical or electronic characteristics.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination reactions followed by condensation or alkylation steps to introduce the desired functional groups. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is essential for large-scale applications.

The safety profile of 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one (CAS No. 1804135-20-3) is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to avoid exposure during synthesis and handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The environmental impact of using halogenated aromatic compounds like this one is also an important factor that researchers consider. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental contamination. These efforts align with broader trends in sustainable chemistry, which aim to make chemical processes more environmentally friendly without compromising efficiency or yield.

In conclusion, 1-Bromo-3-(3-(bromomethyl)-4-methylphenyl)propan-2-one (CAS No. 1804135-20-3) is a versatile organic compound with significant potential in pharmaceutical and materials science research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, including drug candidates and advanced materials. As research continues to uncover new applications for this compound, it will likely play an increasingly important role in both academic and industrial settings.